Cas no 2137539-03-6 (1-(Azidomethyl)-8-methyl-2-oxaspiro[4.5]decan-3-one)

• Product Name: 1-(Azidomethyl)-8-methyl-2-oxaspiro[4.5]decan-3-one
• CAS No: 2137539-03-6
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 5834245
• PubChem ID: 165953725
• Update Time: 2025-06-03

1-(Azidomethyl)-8-methyl-2-oxaspiro[4.5]decan-3-one Chemical and Physical Properties

Names and Identifiers

• 1-(azidomethyl)-8-methyl-2-oxaspiro[4.5]decan-3-one
• EN300-704615
• 2137539-03-6
• 1-(Azidomethyl)-8-methyl-2-oxaspiro[4.5]decan-3-one

• Inchi： 1S/C11H17N3O2/c1-8-2-4-11(5-3-8)6-10(15)16-9(11)7-13-14-12/h8-9H,2-7H2,1H3
• InChI Key： XBMQVPOODZUSGH-UHFFFAOYSA-N
• SMILES： O1C(CC2(C1CN=[N+]=[N-])CCC(C)CC2)=O

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 40.7Ų

Additional information on 1-(Azidomethyl)-8-methyl-2-oxaspiro[4.5]decan-3-one

1-(Azidomethyl)-8-methyl-2-oxaspiro[4.5]decan-3-one: A Comprehensive Overview

The compound 1-(Azidomethyl)-8-methyl-2-oxaspiro[4.5]decan-3-one (CAS No. 2137539-03-6) is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom, in this case, the oxygen atom in the 2-oxaspiro structure. The molecule's complexity arises from its spirocyclic framework, which includes a six-membered ring fused to a seven-membered ring, creating a rigid and versatile scaffold for various chemical reactions and applications.

The azidomethyl group attached to the spirocyclic system introduces reactive nitrogen functionality, making this compound particularly interesting for click chemistry applications. Azides are known for their ability to undergo cycloaddition reactions, such as the Huisgen 1,3-dipolar cycloaddition, which has been widely utilized in drug discovery and materials science. Recent studies have highlighted the potential of azidomethyl-containing compounds in bioconjugation and the synthesis of novel materials with tailored properties.

The 8-methyl substituent on the spirocyclic system adds further complexity to the molecule's structure, influencing its physical properties such as solubility and stability. This methyl group also serves as a potential site for further functionalization, enabling chemists to explore a wide range of derivatives with diverse applications. For instance, researchers have demonstrated that such methyl-substituted spiro compounds can act as templates for the construction of complex natural product analogs, which are valuable in pharmacological studies.

Recent advancements in synthetic methodology have significantly enhanced our ability to synthesize 1-(Azidomethyl)-8-methyl-2-oxaspiro[4.5]decan-3-one and related compounds. One notable approach involves the use of ring-closing metathesis (RCM) reactions, which allow for the precise assembly of spirocyclic systems with high efficiency. This method has been optimized in recent studies to minimize reaction time and maximize yields, making it a cornerstone in modern organic synthesis.

In terms of applications, 1-(Azidomethyl)-8-methyl-2-oxaspiro[4.5]decan-3-one has shown promise in several fields. In medicinal chemistry, its unique structure makes it an ideal candidate for exploring new drug delivery systems and bioactive molecules. For example, researchers have utilized this compound as a precursor for synthesizing macrocyclic antibiotics with enhanced potency against multidrug-resistant pathogens.

Additionally, this compound has found utility in materials science, particularly in the development of stimuli-responsive polymers. The azide group's reactivity enables the incorporation of this molecule into polymer networks that can undergo shape-memory behavior or self-healing upon exposure to specific stimuli. Recent breakthroughs in this area have demonstrated the potential of such materials in advanced biomedical devices and smart textiles.

From an analytical standpoint, 1-(Azidomethyl)-8-methyl-2-oxaspiro[4.5]decan-3-one presents unique challenges due to its complex structure. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry are essential for confirming its identity and characterizing its properties. Recent improvements in these techniques have allowed for more accurate determination of the molecule's conformational dynamics and intermolecular interactions.

In conclusion, 1-(Azidomethyl)-8-methyl-2-oxaspiro[4.5]decan-3-one (CAS No. 2137539-03-6) is a versatile compound with significant potential across multiple disciplines. Its unique structural features and reactivity make it a valuable tool in contemporary chemical research, offering new avenues for innovation in drug discovery, materials science, and beyond.